Cas no 27878-37-1 (1H-indol-2-amine;hydrochloride)

• Product Name: 1H-indol-2-amine;hydrochloride
• CAS No: 27878-37-1
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• MDL: MFCD06798215
• CID: 1057508
• PubChem ID: 12211271
• Update Time: 2025-06-11

1H-indol-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-2-amine hydrochloride
• 2-Aminoindole Hydrochloride
• 1H-INDOL-2-AMINE HCL
• 1H-Indene-1,3(2H)-dione, 2-amino-
• 2-amino-1,3-indanedione
• 2-Amino-1.3-dioxo-hydrinden
• 2-Aminoindan-1,3-dion
• 2-Amino-indan-1,3-dion
• 2-amino-indan-1,3-dione
• 2-aminoindanedione
• CTK1E2965
• indol-2-ylamine, hydrochloride
• SureCN5808584
• 1H-indol-2-amine;hydrochloride
• AMY17774
• 36946-70-0
• DTXSID80958131
• BCP27951
• CHEMBL2392114
• 3H-indol-2-amine hydrochloride
• 1H-Indol-2-amine--hydrogen chloride (1/1)
• SCHEMBL5435898
• 2-aminoindole HCl
• AS-41181
• AC-24549
• 1H-Indol-2-ylamine; hydrochloride
• 27878-37-1
• AB92501
• AKOS015898503
• A876850
• DB-069463
• SB18479
• 1H-Indol-2-amine, monohydrochloride
• MFCD06798215
• CS-0311853
• A6354

• MDL： MFCD06798215
• Inchi： 1S/C8H8N2.ClH/c9-8-5-6-3-1-2-4-7(6)10-8;/h1-5,10H,9H2;1H
• InChI Key： JIKSXSUBAADKKK-UHFFFAOYSA-N
• SMILES： Cl.N1C(=CC2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 168.0454260g/mol
• Monoisotopic Mass: 168.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-indol-2-amine;hydrochloride

Comprehensive Overview of 1H-indol-2-amine hydrochloride (CAS No. 27878-37-1): Properties, Applications, and Research Insights

1H-indol-2-amine hydrochloride (CAS No. 27878-37-1) is a chemically significant derivative of indole, a heterocyclic compound widely studied in pharmaceutical and biochemical research. This compound, characterized by its amine-functionalized indole core and hydrochloride salt form, has garnered attention for its potential applications in drug discovery and organic synthesis. Its molecular structure, C₈H₉N₂·HCl, combines the aromaticity of indole with the reactivity of an amine group, making it a versatile intermediate in medicinal chemistry.

In recent years, the demand for indole derivatives like 1H-indol-2-amine hydrochloride has surged due to their role in developing serotonin receptor modulators and enzyme inhibitors. Researchers frequently explore its utility in synthesizing bioactive molecules, particularly those targeting neurological and metabolic pathways. The compound’s water-soluble hydrochloride form enhances its practicality in laboratory settings, addressing common challenges in handling hydrophobic intermediates.

From an industrial perspective, CAS No. 27878-37-1 is often discussed in contexts such as high-throughput screening and structure-activity relationship (SAR) studies. Its relevance to drug design is underscored by its ability to serve as a scaffold for small-molecule therapeutics. Notably, the compound’s amine group facilitates covalent modifications, enabling the creation of libraries for pharmacological profiling.

Environmental and safety considerations are also critical when working with 1H-indol-2-amine hydrochloride. While it is not classified as hazardous under standard regulations, proper handling protocols—such as the use of personal protective equipment (PPE)—are recommended to minimize exposure risks. This aligns with broader trends in green chemistry, where researchers prioritize sustainable synthesis methods for indole-based compounds.

The compound’s spectroscopic properties, including its NMR and mass spectrometry profiles, are well-documented, aiding in quality control during production. Analytical techniques like HPLC and LC-MS are commonly employed to verify purity, a key factor for applications in preclinical research. Additionally, its stability under controlled conditions makes it suitable for long-term storage, a practical advantage for laboratories.

Emerging trends in AI-driven drug discovery have further highlighted the importance of 1H-indol-2-amine hydrochloride. Computational models frequently utilize its structural data to predict binding affinities and molecular interactions, accelerating the identification of novel therapeutics. This intersection of cheminformatics and experimental chemistry underscores the compound’s enduring relevance.

In summary, 1H-indol-2-amine hydrochloride (CAS No. 27878-37-1) represents a pivotal building block in modern chemical research. Its dual functionality as an aromatic amine and salt form expands its utility across diverse applications, from neurological drug development to material science. As innovation in targeted therapy advances, this compound is poised to remain a cornerstone of interdisciplinary scientific exploration.